Cas no 179898-00-1 (tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate)

• Product Name: tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate
• CAS No: 179898-00-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD10697721
• CID: 851201
• PubChem ID: 23433504
• Update Time: 2025-05-28

tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-4-oxo-, 1,1-dimethylethyl ester
• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-4-oxo-, 1,1-dimethylethylester
• 4-Oxo-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester
• N-BOC-3,4-DIHYDROQUINOLINE-4(2H)-ONE
• tert-butyl 4-oxo-2,3-dihydroquinoline-1-carboxylate
• 1-BOC-2,3-dihydro-1H-quinolin-4-one
• 1-tert-butoxycarbonyl-1,2,3,4-tetrahydro-4-quinolinone
• 1-tert-butyloxycarbonyl-1,2,3,4-tetrahydro-4-quinolinone
• N-tert-butoxycarbonyl-1,2,3,4-tetrahydroquinolin-4-one
• UIFOUBFGWSHWLM-UHFFFAOYSA-N
• AB60330
• SY019792
• V3887
• 1-tert-b
• 1-tert-butyloxycarbonyl 1,2,3,4-tetrahydro-4-quinolinone
• AKOS013634526
• 179898-00-1
• TERT-BUTYL 4-OXO-1,2,3,4-TETRAHYDROQUINOLINE-1-CARBOXYLATE
• N-Boc-3 pound not4-dihydroquinoline-4(2H)-one
• 1-tert-butyloxycarbonyl-1,2,3,4-tetrahydro4-quinolone
• Z1222332398
• A1-00055
• DB-065300
• EN300-1722859
• 1-tert butyloxycarbonyl-1,2,3,4-tetrahydro-4-quinolone
• 1-tert-butyloxycarbonyl-1,2,3,4-tetrahydro-4-quinolone
• CS-0035613
• tert-Butyl 4-oxo-3,4-dihydro-1(2H)-quinolinecarboxylate, AldrichCPR
• DTXSID60634022
• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-4-oxo-, 1,1-dimethylethyl ester
• AS-47212
• F12670
• SCHEMBL641007
• 1-tert-butyloxycarbonyl-1,2,3,4,-tetrahydro-4-quinolone
• MFCD10697721
• AC-30508
• N-t-butoxycarbonyl-1,2,3,4-tetrahydro-quinolin-4-one
• tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate

• MDL： MFCD10697721
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-9-8-12(16)10-6-4-5-7-11(10)15/h4-7H,8-9H2,1-3H3
• InChI Key： UIFOUBFGWSHWLM-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 253.7±23.0 °C at 760 mmHg
• Flash Point: 110.2±15.9 °C
• Refractive Index: 1.547
• PSA: 46.61000
• LogP: 3.07950
• Vapor Pressure: No data available

tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate (CAS: 179898-00-1)

The compound tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate (CAS: 179898-00-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate is its role in the synthesis of quinoline-based derivatives. Quinoline scaffolds are widely recognized for their pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. Recent synthetic methodologies have optimized the use of this compound as a building block, enabling the efficient construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the one-pot synthesis of novel kinase inhibitors, showcasing high yields and excellent regioselectivity.

In addition to its synthetic applications, tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate has been investigated for its direct biological activities. Preliminary in vitro studies have revealed its potential as a modulator of key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammatory and oncogenic processes. A recent preprint on bioRxiv reported that derivatives of this compound exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its promise as a lead compound for the development of anti-inflammatory therapeutics.

Furthermore, the compound's pharmacokinetic properties have been a subject of recent research. A 2024 study in the European Journal of Pharmaceutical Sciences employed advanced computational models to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, positioning it as a viable candidate for further preclinical development. These findings are particularly relevant for researchers aiming to design quinoline-based drugs with improved therapeutic indices.

Despite these promising developments, challenges remain in the optimization of tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate-based therapeutics. Issues such as off-target effects and potential toxicity require thorough investigation in future studies. However, the compound's versatility and the growing body of research supporting its applications underscore its importance in the field. As synthetic and analytical techniques continue to advance, it is anticipated that this compound will play an increasingly prominent role in the discovery of next-generation pharmaceuticals.

In conclusion, tert-Butyl 4-Oxo-2,3-dihydroquinoline-1-carboxylate (CAS: 179898-00-1) represents a valuable tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule highlights its multifaceted potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic strategies. This briefing underscores the need for continued exploration of this compound to unlock its full potential in addressing unmet medical needs.